methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride
Overview
Description
Methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride, also known as MDMB-HCl, is a versatile chemical compound with a wide range of applications in the field of scientific research. It is a white crystalline solid with a melting point of around 88-90°C and a solubility of around 0.5g/mL in water. MDMB-HCl is a derivative of the amino acid difluoromethylbutanoic acid (DFMBA), which is a naturally occurring compound found in plants and animals. MDMB-HCl has been used in a variety of research applications, including as a reagent in organic synthesis, a catalyst in the synthesis of pharmaceuticals, and as a fluorinating agent in the synthesis of fluorinated compounds.
Scientific Research Applications
Methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a fluorinating agent in the synthesis of fluorinated compounds. Additionally, it has been used as an inhibitor of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer. It has also been used as a substrate for the synthesis of various fluorinated compounds, including fluorinated amino acids, fluorinated peptides, and fluorinated nucleotides.
Mechanism of Action
Methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride acts as an inhibitor of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer. It binds to the active site of the enzyme and inhibits its activity, resulting in decreased gene expression. Additionally, it has been shown to act as a substrate for the synthesis of various fluorinated compounds, including fluorinated amino acids, fluorinated peptides, and fluorinated nucleotides.
Biochemical and Physiological Effects
methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro, it has been found to inhibit the growth of cancer cells, as well as to inhibit the activity of several enzymes involved in the metabolism of nucleic acids, proteins, and carbohydrates. Additionally, it has been found to have anti-inflammatory and anti-allergic effects. In vivo, it has been found to have anti-tumor, anti-inflammatory, and anti-allergic effects.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easy to prepare in large quantities. Additionally, it is stable and can be stored for long periods of time without degradation. However, it is important to note that methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride is a highly reactive compound, and care should be taken when handling it to avoid contact with skin or eyes.
Future Directions
There are a number of potential future directions for research involving methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride. These include further research into its mechanism of action, its potential as a therapeutic agent, and its use in the synthesis of fluorinated compounds. Additionally, further research could be conducted into its effects on gene expression, its potential as an inhibitor of enzymes involved in the metabolism of nucleic acids, proteins, and carbohydrates, and its potential as an anti-inflammatory and anti-allergic agent. Finally, further research could be conducted into its potential use as a substrate for the synthesis of fluorinated compounds.
Synthesis Methods
Methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride can be synthesized by reacting difluoromethylbutanoic acid (DFMBA) with hydrochloric acid in the presence of a base, such as sodium hydroxide. The reaction proceeds through an acid-catalyzed dehydration of DFMBA to form the desired product. The reaction is typically carried out at temperatures of around 80-100°C and can be monitored using thin layer chromatography (TLC).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride involves the reaction of 2-amino-4,4-difluoro-3,3-dimethylbutanoic acid with methanol and hydrochloric acid.", "Starting Materials": [ "2-amino-4,4-difluoro-3,3-dimethylbutanoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Add 2-amino-4,4-difluoro-3,3-dimethylbutanoic acid to a round-bottom flask", "Add methanol to the flask and stir the mixture for 30 minutes", "Add hydrochloric acid to the mixture and stir for an additional 30 minutes", "Heat the mixture to 50°C and stir for 2 hours", "Cool the mixture to room temperature and filter the resulting solid", "Wash the solid with cold methanol and dry under vacuum", "Recrystallize the solid from a mixture of methanol and water to obtain methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride" ] } | |
CAS RN |
2378501-19-8 |
Product Name |
methyl 2-amino-4,4-difluoro-3,3-dimethylbutanoate hydrochloride |
Molecular Formula |
C7H14ClF2NO2 |
Molecular Weight |
217.6 |
Purity |
95 |
Origin of Product |
United States |
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